Cas no 339019-77-1 (1-([5-(2-CHLOROPHENYL)-3-ISOXAZOLYL]METHYL)-4-(2-FLUOROPHENYL)PIPERAZINE)

• Product Name: 1-([5-(2-CHLOROPHENYL)-3-ISOXAZOLYL]METHYL)-4-(2-FLUOROPHENYL)PIPERAZINE
• CAS No: 339019-77-1
• MF: C₂₀H₁₉ClFN₃O
• MW: 371.835767030716
• CID: 5270769
• Update Time: 2023-08-25

1-([5-(2-CHLOROPHENYL)-3-ISOXAZOLYL]METHYL)-4-(2-FLUOROPHENYL)PIPERAZINE Chemical and Physical Properties

Names and Identifiers

• 1-([5-(2-CHLOROPHENYL)-3-ISOXAZOLYL]METHYL)-4-(2-FLUOROPHENYL)PIPERAZINE
• 1-{[5-(2-chlorophenyl)-1,2-oxazol-3-yl]methyl}-4-(2-fluorophenyl)piperazine
• 1-{[5-(2-chlorophenyl)-3-isoxazolyl]methyl}-4-(2-fluorophenyl)piperazine
• 5-(2-chlorophenyl)-3-[[4-(2-fluorophenyl)piperazin-1-yl]methyl]-1,2-oxazole
• Bionet1_003148
• Oprea1_574855
• HMS577J10

• Inchi： 1S/C20H19ClFN3O/c21-17-6-2-1-5-16(17)20-13-15(23-26-20)14-24-9-11-25(12-10-24)19-8-4-3-7-18(19)22/h1-8,13H,9-12,14H2
• InChI Key： PPIQNGFQGGDHTM-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1=CC(CN2CCN(C3C=CC=CC=3F)CC2)=NO1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 449
• XLogP3: 4.2
• Topological Polar Surface Area: 32.5